Cas no 4744-84-7 (2-Oxaspiro[4.7]dodecane-1,3-dione)

• Product Name: 2-Oxaspiro[4.7]dodecane-1,3-dione
• CAS No: 4744-84-7
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 334483
• PubChem ID: 10535879
• Update Time: 2025-04-19

2-Oxaspiro[4.7]dodecane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-Oxaspiro[4.7]dodecane-1,3-dione
• Cyclooctaneaceticacid, 1-carboxy-, cyclic anhydride (6CI,8CI)
• DTXSID20441390
• 4744-84-7

• Inchi： 1S/C11H16O3/c12-9-8-11(10(13)14-9)6-4-2-1-3-5-7-11/h1-8H2
• InChI Key： FBDUQBCHJKJXBU-UHFFFAOYSA-N
• SMILES： O1C(CC2(C1=O)CCCCCCC2)=O

Computed Properties

• Exact Mass: 196.10998
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37